Cas no 946368-90-7 (N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide
• CAS No: 946368-90-7
• MF: C₁₉H₁₄N₄O₃S
• MW: 378.404462337494
• CID: 5443200
• PubChem ID: 42585075
• Update Time: 2025-10-28

N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylphenyl)-4-oxopyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine-3(4H)-acetamide
• N-(4-acetylphenyl)-2-(6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• 946368-90-7
• AKOS005011311
• F3222-2601
• N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide
• N-(4-acetylphenyl)-2-{6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetamide

• Inchi： 1S/C19H14N4O3S/c1-11(24)12-4-6-13(7-5-12)22-15(25)9-23-10-21-16-14-3-2-8-20-18(14)27-17(16)19(23)26/h2-8,10H,9H2,1H3,(H,22,25)
• InChI Key： LDOUTZJINIZKRW-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)C2=C1C(N(C=N2)CC(NC1C=CC(C(C)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 378.07866149g/mol
• Monoisotopic Mass: 378.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.98±0.70(Predicted)

Additional information on N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

Professional Introduction to N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide and CAS No. 946368-90-7

N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by the CAS number 946368-90-7, represents a complex molecular architecture that integrates multiple heterocyclic systems, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is characterized by its intricate blend of pyridine, thieno[3,2-d]pyrimidine, and acetylphenyl moieties. Such a combination of heterocycles is strategically designed to enhance binding affinity and selectivity towards biological targets. The presence of the 4-acetylphenyl group not only contributes to the compound's solubility and metabolic stability but also serves as a key pharmacophoric element for interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The compound N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide stands out due to its unique structural features and the potential to modulate biological pathways associated with various diseases. The integration of the thieno[3',2':4,5]thieno[3,2-d]pyrimidine core into the molecular structure suggests a high degree of versatility in terms of pharmacological activity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The acetylation of the phenyl ring and the subsequent coupling with the pyrido-thienopyrimidine scaffold are critical steps that determine the overall yield and purity of the final product. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high regioselectivity and functional group tolerance.

The pharmacological profile of N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3',2'-d]pyrimidin-3(4H)-yl)acetamide has been preliminarily evaluated in several in vitro assays. Initial studies indicate that this compound exhibits notable activity against enzymes and receptors implicated in cancer progression. The thieno[3',2':4,5]thieno[3',2'-d]pyrimidine moiety has been shown to interact with specific binding sites on target proteins, leading to modulatory effects that could be exploited for therapeutic benefit.

4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3',2'-d]pyrimidin-3(4H)-yl)acetamide and potential biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts aimed at enhancing its pharmacological efficacy.

The potential applications of this compound extend beyond oncology. Emerging research suggests that it may also have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating intracellular signaling pathways. The versatility of its molecular structure allows for modifications that could tailor its activity towards specific therapeutic indications.

In conclusion, N-(4-acetylphenyl)-2-(4-oxopyrido[3',2':4,5]thieno[3',2'-d]pyrimidin-3(4H)-yl)acetamide represents a significant advancement in the development of novel heterocyclic compounds for pharmaceutical applications. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in addressing unmet medical needs.